9H-Fluoren-9-ylmethyl N-[(3S,3aR,6S,6aR)-3-amino-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl]carbamate;2,2,2-trifluoroacetic acid

• IUPAC Name: 9H-fluoren-9-ylmethyl N-[(3S,3aR,6S,6aR)-3-amino-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl]carbamate;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C21H22N2O4.C2HF3O2/c22-17-10-25-20-18(11-26-19(17)20)23-21(24)27-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16;3-2(4,5)1(6)7/h1-8,16-20H,9-11,22H2,(H,23,24);(H,6,7)/t17-,18-,19+,20+;/m0./s1
• InChI Key: FVAIZRYWMUFXQY-GSWLFNFOSA-N
• Canonical SMILES: C1C(C2C(O1)C(CO2)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C1[C@@H]([C@@H]2[C@H](O1)[C@H](CO2)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C23H23F3N2O6
• Molecular Weight: 480.4 g/mol

Description

9H-Fluoren-9-ylmethyl N-[(3S,3aR,6S,6aR)-3-amino-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl]carbamate;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C23H23F3N2O6 and its molecular weight is 480.44. The purity is usually 95%.
BenchChem offers high-quality 9H-Fluoren-9-ylmethyl N-[(3S,3aR,6S,6aR)-3-amino-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl]carbamate;2,2,2-trifluoroacetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9H-Fluoren-9-ylmethyl N-[(3S,3aR,6S,6aR)-3-amino-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl]carbamate;2,2,2-trifluoroacetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Peptide Synthesis

The 9H-xanthen-9-yl (Xan) and 2-methoxy-9H-xanthen-9-yl (2-Moxan) groups, involving trifluoroacetic acid (TFA) as a catalyst, are used in peptide synthesis. They are introduced onto sulfhydryl functions and removed rapidly by acid in the presence of appropriate silane or thiol scavengers. This method is applied to the solid-phase syntheses of model peptides (Han & Bárány, 1997).

Hydroxy-Group Protection

The fluoren-9-ylmethoxycarbonyl (Fmoc) group is used to protect hydroxy-groups in various acid- and base-labile protecting groups. It is conveniently removed by triethylamine in dry pyridine solution, making it useful in synthesizing complex organic compounds like octathymidylic acid fragments (Gioeli & Chattopadhyaya, 1982).

Synthesis of Carboxylic Acids

A high yield synthesis of 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid from 3‐bromopyruvic acid and N‐Fmoc‐thiourea demonstrates the utility of this chemical in producing specific carboxylic acids. This process highlights the versatility of the compound in organic synthesis (Le & Goodnow, 2004).

Crystal Structure Studies

The crystal structure of N-(Fluoren-9-ylmethoxycarbonyl)-l-leucine exhibits unique torsion angles, differing from typical values found in other Fmoc-protected amino acids. This study aids in understanding molecular orientations in complex organic structures (Yamada, Hashizume, & Shimizu, 2008).

Synthesis of Active Esters

9-Fluorenylmethyl chloroformate is an efficient reagent for synthesizing various active esters of Fmoc-/Boc-/Z-amino acids, demonstrating the compound's significant role in peptide synthesis (Tantry & Babu, 2003).